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Compound Name: 2-Ketodoxapram-d5

Cat. No.: B12406340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the pharmacokinetic profiles of the

respiratory stimulant Doxapram and its primary active metabolite, 2-Ketodoxapram. The

following sections present a compilation of experimental data, detailed methodologies, and

visual representations to facilitate a comprehensive understanding of their absorption,

distribution, metabolism, and excretion (ADME) properties.

Executive Summary
Doxapram is a well-known central and peripheral respiratory stimulant.[1] It undergoes

extensive metabolism in the liver, primarily through ring hydroxylation, to form its active

metabolite, 2-Ketodoxapram.[1][2] While both compounds exhibit pharmacological activity, their

pharmacokinetic profiles differ significantly, which has important implications for their

therapeutic use and potential for adverse effects. Notably, 2-Ketodoxapram displays a longer

half-life and reduced penetration of the blood-brain barrier compared to its parent drug,

Doxapram.[3]

Comparative Pharmacokinetic Parameters
The following tables summarize the key pharmacokinetic parameters of Doxapram and 2-

Ketodoxapram derived from various studies. It is important to note that these parameters can
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vary depending on the species, age, and clinical condition of the subjects.

Table 1: Pharmacokinetic Parameters of Doxapram in Humans

Parameter Value Reference

Mean Half-life (t½)
3.4 hours (range: 2.4-4.1

hours)
[1][4]

Apparent Volume of

Distribution (Vd)
1.5 L/kg [4]

Whole Body Clearance 370 ml/min [4]

Systemic Bioavailability

(Enteric-coated capsules)
~60% [4]

Unchanged in Urine <5% of an i.v. dose in 24h [4][5]

Table 2: Comparative Pharmacokinetics of Doxapram and 2-Ketodoxapram in Pigs (following a

1 mg/kg intravenous dose of Doxapram)

Parameter Doxapram 2-Ketodoxapram Reference

Terminal Elimination

Half-life (t½)
1.38 ± 0.22 hours 2.42 ± 0.04 hours [6][7][8][9]

Maximal Plasma

Concentration (Cmax)
1780 ± 275 ng/mL 32.3 ± 5.5 ng/mL [6][7][8][9]

Brain-to-Plasma Ratio 0.58 ± 0.24 0.12 ± 0.02 [6][7][8]

Protein Binding 95.5 ± 0.9% 98.4 ± 0.3% [6][7][8]

Metabolic Pathway
Doxapram is metabolized in the liver to its active metabolite, 2-Ketodoxapram, through

hydroxylation. This metabolic conversion is a key determinant of the overall pharmacodynamic

effect and duration of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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